1-(3-methylcyclohexyl)-4-(1-naphthoyl)piperazine oxalate

• IUPAC Name: [4-(3-methylcyclohexyl)piperazin-1-yl]-naphthalen-1-ylmethanone;oxalic acid
• InChI: InChI=1S/C22H28N2O.C2H2O4/c1-17-6-4-9-19(16-17)23-12-14-24(15-13-23)22(25)21-11-5-8-18-7-2-3-10-20(18)21;3-1(4)2(5)6/h2-3,5,7-8,10-11,17,19H,4,6,9,12-16H2,1H3;(H,3,4)(H,5,6)
• InChI Key: SCZYHSZIOLDFDB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)N2CCN(CC2)C(=O)C3=CC=CC4=CC=CC=C43.C(=O)(C(=O)O)O
• Molecular Formula: C24H30N2O5
• Molecular Weight: 426.5 g/mol

Description

1-(3-methylcyclohexyl)-4-(1-naphthoyl)piperazine oxalate, commonly known as MeMABP, is a synthetic compound that belongs to the family of piperazine derivatives. It is a potent agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabis. MeMABP has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

MeMABP acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily located in the central nervous system. Activation of the CB1 receptor by MeMABP leads to the modulation of various signaling pathways, including the inhibition of adenylate cyclase and the activation of mitogen-activated protein kinase (MAPK) pathways. This results in the modulation of neurotransmitter release and the regulation of various physiological processes such as pain perception, appetite, and mood.
Biochemical and physiological effects:
MeMABP has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of appetite, and the modulation of pain perception. It has also been shown to have potential therapeutic applications in the treatment of various diseases such as obesity, anxiety, and depression.

Advantages and Limitations for Lab Experiments

MeMABP has several advantages for use in lab experiments, including its high potency and selectivity for the CB1 receptor. However, its use is limited by its potential for abuse and the lack of data on its long-term effects.

Future Directions

Future research on MeMABP could focus on identifying potential therapeutic applications and investigating the mechanisms of action of the CB1 receptor. Further studies could also investigate the potential for MeMABP to modulate other signaling pathways and to identify potential side effects and safety concerns.

Synthesis Methods

The synthesis of MeMABP involves the reaction of 1-naphthoyl chloride with 3-methylcyclohexylamine in the presence of a base such as triethylamine. The resulting intermediate is then treated with oxalic acid to form MeMABP oxalate salt. The purity of the final product is determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

MeMABP has been used extensively in scientific research to investigate the mechanisms of action of the CB1 receptor. It has been shown to have a high affinity for the CB1 receptor and can activate it with high potency. MeMABP has been used in studies to investigate the structure-activity relationship of CB1 receptor agonists and to identify potential therapeutic targets for various diseases.